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Compound of Interest

3-(4-Chlorothiophen-2-
Compound Name:
yl)propanoic acid

Cat. No.: B1423491

In-depth Technical Guide on 3-(4-
Chlorothiophen-2-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 3-(4-Chlorothiophen-2-yl)propanoic acid, a
compound of interest in various research and development applications. The following sections
detail its fundamental chemical properties.

Physicochemical Properties

The molecular formula and molecular weight are foundational parameters for any chemical
entity, crucial for stoichiometric calculations in synthesis, analytical characterization, and
formulation development.

Parameter Value
Molecular Formula C7H7CIO2S[1]
Molecular Weight 190.65 g/mol [1]

Chemical Structure and Logic
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The structural arrangement of atoms within 3-(4-Chlorothiophen-2-yl)propanoic acid dictates
its chemical reactivity and potential biological activity. The diagram below illustrates the
connectivity of the constituent atoms.

Caption: Connectivity of 3-(4-Chlorothiophen-2-yl)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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